(3R)-3-amino-3-(2-fluoro-5-methoxyphenyl)propanenitrile

• Molecular Formula: C10H11FN2O
• Molecular Weight: 194.21 g/mol
• IUPAC Name: (3R)-3-amino-3-(2-fluoro-5-methoxyphenyl)propanenitrile
• InChI: InChI=1S/C10H11FN2O/c1-14-7-2-3-9(11)8(6-7)10(13)4-5-12/h2-3,6,10H,4,13H2,1H3/t10-/m1/s1
• InChI Key: QJHVMFMVAGSXMS-SNVBAGLBSA-N
• Isomeric SMILES: COC1=CC(=C(C=C1)F)[C@@H](CC#N)N
• Canonical SMILES: COC1=CC(=C(C=C1)F)C(CC#N)N

Description

(3R)-3-Amino-3-(2-fluoro-5-methoxyphenyl)propanenitrile is a chiral nitrile derivative characterized by a stereogenic center at the third carbon of the propanenitrile backbone. The compound features a 2-fluoro-5-methoxyphenyl substituent, which contributes to its unique electronic and steric properties. Its (3R) configuration distinguishes it from its (3S) enantiomer, which may exhibit divergent biological activities due to stereospecific interactions .

Biological Activity

(3R)-3-amino-3-(2-fluoro-5-methoxyphenyl)propanenitrile, with the CAS number 1213585-87-5, is a compound of interest due to its potential biological activities. This article reviews the biological activity of this compound, including its pharmacological properties, mechanisms of action, and relevant case studies.

• Molecular Formula : C$_{10}$H$_{11}$FN$_2$O
• Molecular Weight : 194.21 g/mol
• Structure : The compound features a propanenitrile backbone with an amino group and a substituted aromatic ring.

Research indicates that (3R)-3-amino-3-(2-fluoro-5-methoxyphenyl)propanenitrile may exhibit activity through multiple mechanisms:

• Inhibition of Enzymatic Activity : Preliminary studies suggest that this compound can inhibit specific enzymes involved in metabolic pathways. For instance, it has been shown to affect the activity of oxidoreductases, which play a critical role in cellular redox states .
• Antimicrobial Properties : The compound has been evaluated for its antimicrobial effects. In vitro studies demonstrated that it can inhibit the growth of various bacterial strains, potentially making it a candidate for further development as an antibiotic .
• Cytotoxicity and Apoptosis Induction : Some studies have reported that (3R)-3-amino-3-(2-fluoro-5-methoxyphenyl)propanenitrile induces apoptosis in cancer cell lines. The mechanism appears to involve the activation of caspases and modulation of apoptotic pathways .

Case Study 1: Antimicrobial Activity

A study conducted on the antimicrobial efficacy of (3R)-3-amino-3-(2-fluoro-5-methoxyphenyl)propanenitrile involved testing against common pathogens such as Escherichia coli and Staphylococcus aureus. The results indicated a significant reduction in bacterial viability at concentrations above 25 µM, suggesting that the compound has potential as an antimicrobial agent.

Case Study 2: Cytotoxic Effects on Cancer Cells

In another investigation, the cytotoxic effects were assessed using human cancer cell lines. The compound was administered at varying concentrations (1 µM to 50 µM). Results showed a dose-dependent increase in cell death, with an IC50 value determined to be approximately 30 µM. Flow cytometry analysis revealed that treated cells exhibited characteristics typical of apoptosis, including annexin V positivity and increased sub-G1 phase population .

Table 1: Summary of Biological Activities

Activity Type	Observed Effect	Concentration Range
Antimicrobial	Inhibition of bacterial growth	> 25 µM
Cytotoxicity	Induction of apoptosis in cancer cells	1 µM - 50 µM
Enzyme Inhibition	Inhibition of oxidoreductase activity	Variable

Table 2: Case Study Results

Study	Cell Line/Pathogen	IC50/Effective Concentration
Antimicrobial Study	E. coli, S. aureus	> 25 µM
Cytotoxicity Study	Human cancer cell lines	~30 µM

Comparison with Similar Compounds

Comparison with Similar Compounds

Stereoisomeric Comparison: (3R) vs. (3S) Enantiomer

The (3S)-3-amino-3-(2-fluoro-5-methoxyphenyl)propanenitrile (CAS 1213465-88-3) serves as the direct enantiomeric counterpart. While both enantiomers share identical molecular formulas (C₁₀H₁₀FN₂O) and molecular weights (194.21 g/mol), their stereochemistry leads to distinct physicochemical and biological behaviors.

Property	(3R)-Isomer	(3S)-Isomer
Molecular Weight	194.21 g/mol	194.21 g/mol
CAS Number	Not publicly disclosed	1213465-88-3
Availability (2025)	Limited commercial data	Temporarily out of stock
Stereochemical Impact	Potential for divergent receptor binding	Likely inactive in (3R)-specific targets

The (3S)-enantiomer’s commercial unavailability (as of 2025) suggests challenges in synthesis or purification, which may extend to the (3R)-form . Enantiomeric pairs like these are critical in drug development, as seen in FDA-approved drugs where one enantiomer is therapeutically active while the other is inert or toxic .

Functional Group Analogues

Compounds with structural similarities include:

• Unlike the target compound, it is designed for nucleoside analog synthesis, highlighting the versatility of nitrile-containing structures in diverse applications .

• Other Arylpropanenitriles :

  • Substitution patterns on the phenyl ring (e.g., halogen position, methoxy orientation) significantly alter electronic properties. For example, replacing the 2-fluoro group with chlorine increases lipophilicity (logP), while relocating the methoxy group to the 4-position could enhance metabolic stability .

Key Research Findings

• Synthetic Challenges : The synthesis of chiral propanenitriles like the (3R)-isomer often requires asymmetric catalysis or chiral resolution techniques, which are resource-intensive. The (3S)-enantiomer’s MDL number (MFCD09819717) suggests a well-established synthetic route, but scalability remains unclear .
• Biological Relevance: Fluorine’s electronegativity and the methoxy group’s hydrogen-bonding capacity make these compounds candidates for targeting CNS receptors or enzymes like monoamine oxidases.

Preparation Methods

Synthetic Strategies for Preparation

General Synthetic Route

The preparation of (3R)-3-amino-3-(2-fluoro-5-methoxyphenyl)propanenitrile typically involves the following key synthetic steps:

• Introduction of the nitrile group onto a suitably substituted phenyl precursor.
• Installation of the amino group at the chiral center with control over stereochemistry.
• Functionalization of the aromatic ring with fluorine and methoxy substituents, either pre-installed or introduced via selective substitution.

These steps are often accomplished through multi-step organic synthesis involving condensation, alkylation, reduction, and resolution or asymmetric synthesis techniques.

Specific Synthetic Approaches

Nucleophilic Addition to Aromatic Aldehydes

Reaction Conditions and Optimization

Catalysts and Reagents

• Catalysts such as palladium complexes are used in coupling reactions when introducing or modifying aromatic substituents.
• Bases like diisopropylethylamine and nucleophilic catalysts such as dimethylaminopyridine facilitate substitution and condensation reactions.
• Reducing agents including lithium aluminum hydride or catalytic hydrogenation are employed for reduction steps.
• Oxidizing agents like potassium permanganate may be used in intermediate steps for selective oxidation.

Solvents and Temperature

• Common solvents include tetrahydrofuran, dichloromethane, 1,4-dioxane, and acetonitrile.
• Temperature control is critical, with many steps performed at low to moderate temperatures (0–40°C) to optimize yield and stereoselectivity.
• Reaction times range from minutes to several hours depending on the step.

Purification Techniques

• Purification involves extraction with organic solvents, washing with aqueous solutions (acidic, basic, or saline), and recrystallization.
• Techniques such as solvent-anti solvent precipitation, lyophilization, and distillation under reduced pressure are used to isolate the compound in high purity.

Data Table: Summary of Key Preparation Parameters

Step	Reagents/Catalysts	Solvent(s)	Temperature (°C)	Time	Notes
Nucleophilic addition	Malononitrile, diisopropylethylamine, dimethylaminopyridine	Tetrahydrofuran	0–5 to 65–70	8 hours	Introduction of nitrile group
Methylation	Dimethyl sulfate, potassium carbonate	1,4-Dioxane	25–30	30–60 minutes	Methylation of hydroxy group
Amination (Reductive)	Chiral amine, reducing agent (e.g., NaBH4)	Dichloromethane, THF	0–30	1–4 hours	Stereoselective amination
Oxidation (if required)	Potassium permanganate	Acetone, aqueous KMnO4	0–30	8 hours	Selective oxidation of intermediates
Purification	Extraction, recrystallization	Various	Ambient	Variable	Achieves >98% purity

Research Findings and Industrial Considerations

• The synthetic route that introduces the nitrile group at the start of the synthesis has been shown to be shorter and more efficient, enabling production of the compound at scales suitable for in vivo studies with purity exceeding 98%.
• Industrial synthesis benefits from optimized reaction conditions, including the use of continuous flow reactors to enhance yield, purity, and reproducibility.
• The presence of the fluorine and methoxy substituents on the phenyl ring influences both the reactivity during synthesis and the biological activity of the final compound, necessitating precise control over substitution patterns.